Cas no 389130-74-9 (4-Pyrimidinecarboxamide,1,6-dihydro-5-hydroxy-N,N,1,2-tetramethyl-6-oxo-)

• Product Name: 4-Pyrimidinecarboxamide,1,6-dihydro-5-hydroxy-N,N,1,2-tetramethyl-6-oxo-
• CAS No: 389130-74-9
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 298973
• PubChem ID: 90472285
• Update Time: 2025-04-19

4-Pyrimidinecarboxamide,1,6-dihydro-5-hydroxy-N,N,1,2-tetramethyl-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxamide,1,6-dihydro-5-hydroxy-N,N,1,2-tetramethyl-6-oxo-
• 4-Pyrimidinecarboxamide, 1,6-dihydro-5-hydroxy-N,N,1,2-tetramethyl-6-oxo- (9CI)
• 5-Hydroxy-N,N,1,2-tetramethyl-6-oxo-1,6-dihydropyrimidine-4-carboxamide
• 5-Hydroxy-N,N,1,2-tetramethyl-6-oxopyrimidine-4-carboxamide
• 389130-74-9

• Inchi： 1S/C9H13N3O3/c1-5-10-6(8(14)11(2)3)7(13)9(15)12(5)4/h13H,1-4H3
• InChI Key： PBVAFFHITXMROO-UHFFFAOYSA-N
• SMILES： OC1C(N(C)C(C)=NC=1C(N(C)C)=O)=O

Computed Properties

• Exact Mass: 211.09579
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 73.21